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Compound of Interest

Compound Name: 7-Nitro-1,2,3,4-tetrahydroquinoline

Cat. No.: B1295683 Get Quote

CAS Number: 30450-62-5

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 7-Nitro-1,2,3,4-
tetrahydroquinoline, a key intermediate in pharmaceutical synthesis. The document details its

chemical identity, physicochemical properties, a robust synthesis protocol, and safety

information. All quantitative data is presented in structured tables for clarity. Furthermore, this

guide includes detailed experimental methodologies and visual diagrams of the synthesis

pathway and a general characterization workflow to support researchers in their laboratory

work.

Chemical Identity and Properties
7-Nitro-1,2,3,4-tetrahydroquinoline is a derivative of tetrahydroquinoline with a nitro group

substituted at the 7-position of the aromatic ring.[1] This modification significantly influences its

chemical reactivity and potential applications, particularly as a precursor for various bioactive

molecules.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 30450-62-5[1][2][3][4]

Molecular Formula C₉H₁₀N₂O₂[1][2][5]

Molecular Weight 178.19 g/mol [1][2][3]

IUPAC Name 7-nitro-1,2,3,4-tetrahydroquinoline[2]

Synonyms 1,2,3,4-Tetrahydro-7-nitroquinoline[1]

InChI Key WSWMGHRLUYADNA-UHFFFAOYSA-N[2]

SMILES
C1CC2=C(C=C([C=C2)--INVALID-LINK--

[O-])NC1[2]

Table 2: Physicochemical Properties

Property Value

Physical Form Pale yellow to brown solid or viscous oil.[1][2]

Melting Point 60.0 to 65.0 °C

Solubility Sparingly soluble in water.[1]

Odor Minimal characteristic odor.[1]

Synthesis of 7-Nitro-1,2,3,4-tetrahydroquinoline
The primary method for the synthesis of 7-Nitro-1,2,3,4-tetrahydroquinoline is through the

electrophilic nitration of 1,2,3,4-tetrahydroquinoline.[1][2] This reaction requires careful

temperature control to ensure the selective introduction of the nitro group at the 7-position.[2]

Experimental Protocol: Nitration of 1,2,3,4-
tetrahydroquinoline
This protocol is based on the methodology described in the literature.[2]

Materials:
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1,2,3,4-tetrahydroquinoline (10.60 g, 75.60 mmol)

Concentrated sulfuric acid (45.00 mL)

Nitric acid (99.5%, 4.80 g, 75.60 mmol)

Ice/salt bath

Sodium carbonate

Dichloromethane

Magnesium sulfate

Standard laboratory glassware and equipment

Procedure:

Cool 30.00 mL of concentrated sulfuric acid to -10 °C in an ice/salt bath.

Simultaneously, and over a period of 1 hour, add 1,2,3,4-tetrahydroquinoline and a solution

of nitric acid in 15.00 mL of sulfuric acid to the cooled sulfuric acid. Maintain the reaction

temperature below 10 °C throughout the addition.[2]

After the addition is complete, stir the reaction mixture for 2.5 hours at -5 °C.[2]

Pour the reaction mixture over ice and neutralize to a pH of 8-9 with sodium carbonate.[2]

Filter the resulting solid and wash with water.[2]

Dissolve the solid in dichloromethane, wash the organic phase with water, and dry over

magnesium sulfate.[2]

Evaporate the solvent to yield 7-Nitro-1,2,3,4-tetrahydroquinoline as a viscous brown oil

(13.70 g, 85% yield, 84% purity).[2]
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1,2,3,4-Tetrahydroquinoline

Conditions:-10 °C to 10 °C

Reagents:HNO₃, H₂SO₄

7-Nitro-1,2,3,4-tetrahydroquinoline
Nitration

Click to download full resolution via product page

Caption: Synthesis of 7-Nitro-1,2,3,4-tetrahydroquinoline.

Applications in Research and Drug Development
7-Nitro-1,2,3,4-tetrahydroquinoline serves as a valuable intermediate in the synthesis of

more complex molecules with potential biological activity.[1] Its primary utility lies in its

subsequent reduction to 7-amino-1,2,3,4-tetrahydroquinoline, which can then be further

functionalized. This pathway is crucial for accessing a range of quinoline derivatives for drug

discovery programs.[2]

Spectroscopic and Analytical Characterization
A comprehensive analysis is essential to confirm the identity and purity of the synthesized

compound. A general workflow for the characterization of 7-Nitro-1,2,3,4-tetrahydroquinoline
is outlined below.
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Synthesized Product

Purification
(e.g., Recrystallization, Chromatography)

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry

Purity Assessment
(e.g., HPLC, GC)

Characterized
7-Nitro-1,2,3,4-tetrahydroquinoline

Click to download full resolution via product page

Caption: General workflow for the characterization of the compound.

Safety and Handling
7-Nitro-1,2,3,4-tetrahydroquinoline is classified as a hazardous substance and should be

handled with appropriate safety precautions in a well-ventilated area.

Table 3: GHS Hazard Information
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[1]

Skin Irritation Category 2
H315: Causes skin irritation.[1]

[4]

Eye Irritation Category 2
H319: Causes serious eye

irritation.[1][4]

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation.[1][4]

Personal Protective Equipment (PPE):

Wear protective gloves, clothing, eye, and face protection.[4]

Use only outdoors or in a well-ventilated area.[1]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1]

Keep away from strong reducing agents, acids, and bases.[1]

First Aid Measures:

If swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth.

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[4]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.[4]
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This product is intended for research use only and is not for diagnostic or therapeutic use.[5] All

handling and disposal should be in accordance with institutional and national safety

regulations. and national safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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